N-(2-(pyridin-4-yl)ethyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide

• IUPAC Name: N-(2-pyridin-4-ylethyl)-2-pyrrol-1-yl-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C15H14N4OS/c20-14(17-8-5-12-3-6-16-7-4-12)13-11-21-15(18-13)19-9-1-2-10-19/h1-4,6-7,9-11H,5,8H2,(H,17,20)
• InChI Key: LJPPSSNXCQVJRU-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=C1)C2=NC(=CS2)C(=O)NCCC3=CC=NC=C3
• Molecular Formula: C15H14N4OS
• Molecular Weight: 298.4 g/mol

Description

N-(2-(pyridin-4-yl)ethyl)-2-(1H-pyrrol-1-yl)thiazole-4-carboxamide, also known as PTC-209, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have anti-tumor effects and has been studied for its potential use in cancer therapy.

Scientific Research Applications

Therapeutic Agent Development

Antituberculosis Activity : A study highlighted the design and synthesis of thiazole-aminopiperidine hybrid analogues as novel inhibitors of Mycobacterium tuberculosis GyrB. Among the synthesized compounds, one exhibited promising activity against all tests with notable inhibition of MTB DNA gyrase and minimal cytotoxicity, indicating potential as a therapeutic agent against tuberculosis (Jeankumar et al., 2013).

Antimicrobial and Antitumor Activities : Research into the synthesis of pyridine thiazole derivatives and their Zn(II) complexes showed that these compounds possess significant antimicrobial activity. The metal complexes, in particular, exhibited greater activity than the free ligands, suggesting their potential in developing new bioactive materials with antimicrobial and antitumor properties (Xun-Zhong et al., 2020).

Molecular Interaction Studies

Cellular Permeability : An investigation into the cellular permeability of DNA-binding pyrrole-imidazole polyamides found that certain linkers significantly affect their ability to penetrate cells. This study provides valuable insights into designing more efficient DNA-binding molecules for therapeutic purposes (Liu & Kodadek, 2009).

Dynamic Tautomerism : The study of N-(Pyridin-2-yl)thiazol-2-amine revealed its dynamic tautomerism and divalent N(I) character, essential for understanding the electron distribution and protonation energy. This research is crucial for the development of compounds with specific electron-donating properties (Bhatia, Malkhede, & Bharatam, 2013).

Design of Compounds with Specific Biological Activities

Insecticidal Agents : The synthesis and assessment of heterocycles incorporating a thiadiazole moiety against the cotton leafworm demonstrated potential insecticidal properties. This research contributes to the development of novel pest control agents (Fadda et al., 2017).

Antioxidant Activity : A study synthesized new pyrrole, pyridine, and thiazole derivatives, evaluating them as antioxidant agents. Some compounds exhibited remarkable antioxidant activity, suggesting their use in developing treatments for oxidative stress-related diseases (Zaki et al., 2017).